2-Fluoro-5-nitro-4-(trifluoromethyl)phenol

• Molecular Formula: C7H3F4NO3
• Molecular Weight: 225.10 g/mol
• IUPAC Name: 2-fluoro-5-nitro-4-(trifluoromethyl)phenol
• InChI: InChI=1S/C7H3F4NO3/c8-4-1-3(7(9,10)11)5(12(14)15)2-6(4)13/h1-2,13H
• InChI Key: PPNVECAPAKZXAN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)O)[N+](=O)[O-])C(F)(F)F

Description

2-Fluoro-5-nitro-4-(trifluoromethyl)phenol is a useful research compound. Its molecular formula is C7H3F4NO3 and its molecular weight is 225.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1N solution of boron tribromide in dichloromethane (15 ml) was added dropwise to a solution of 1-fluoro-2-methoxy-4-nitro-5-(trifluoromethyl)benzene obtained in Reference Example 16 (1.4 g) in dichloromethane (5 ml) with ice-cooling. After stirring at room temperature overnight, water and 1N hydrochloric acid was added to the reaction mixture. After stirring for 30 minutes, an organic layer was separated, washed with water, dried over magnesium sulfate, and concentrated. The residue was purified by column chromatography (developing solvent:ethyl acetate-hexane=1:3) to obtain the title compound as crystals (0.5 g, 38%).